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Compound of Interest

Compound Name: Cy5 acid(mono so3)

Cat. No.: B1493468

An In-depth Technical Guide to Cy5 Acid (mono SO3) Dye

Introduction

Cyanine 5 (Cy5) is a synthetic fluorescent dye belonging to the cyanine family, renowned for its
applications in the far-red region of the visible spectrum.[1][2] The "acid" form of Cy5 refers to
the molecule containing a non-activated carboxylic acid group.[3][4] This guide focuses on the
mono-sulfonated (mono SO3) variant of Cy5 acid. The inclusion of a single sulfonate group (-
SOs7) is a critical modification that significantly enhances the dye's water solubility.[1][4] This
property is highly advantageous for biological applications, as it allows for labeling reactions in
aqueous buffers, minimizing the need for organic co-solvents that could potentially denature
sensitive biomolecules like proteins.[1][4]

Cy5 conjugates are characterized by their intense brightness, high photostability, and pH
insensitivity over a broad range (pH 3-10).[5][6][7] Its emission in the far-red spectrum (around
660-670 nm) is particularly valuable as it falls within a window where autofluorescence from
biological specimens is minimal, leading to a higher signal-to-noise ratio in imaging
experiments.[1][5] These characteristics make Cy5 acid (mono SO3) a versatile tool for
researchers in molecular biology, diagnostics, and drug development for labeling proteins,
peptides, and nucleic acids.[1][2][8]

Core Characteristics: Photophysical and Chemical
Properties
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The performance of a fluorophore is defined by its specific photophysical and chemical
characteristics. The mono SO3 variant of Cy5 acid exhibits properties that make it a staple in
fluorescence-based assays.

Quantitative Data Summary

The key quantitative parameters for Cy5 acid and its sulfonated variants are summarized
below. Values can vary slightly based on the solvent, pH, and conjugation state.

Property Value Source(s)
Excitation Maximum (Aex) ~646 - 651 nm [31[7]
Emission Maximum (Aem) ~662 - 670 nm [L1031[71181
Molar Extinction Coefficient ~250,000 cm-1M-1 [3]
Fluorescence Quantum Yield 0.0 3]

(P)

Molecular Weight (MW) 519.1 g/mol (non-sulfonated) [3]
Recommended pH Range 3-10 [61[7]
Solubility DMSO, DMF [3][6]

Note: The addition of a sulfonate group increases the molecular weight and significantly
improves aqueous solubility.

Key Applications

The favorable spectral properties and water solubility of mono-sulfonated Cy5 make it suitable
for a wide array of applications.

o Biomolecular Labeling: It is widely used for covalently labeling proteins, antibodies, peptides,
and nucleic acids to enable fluorescent detection.[1][8][9]

» Fluorescence Microscopy: Its intense fluorescence and low background signal are ideal for
visualizing cellular structures and tracking labeled molecules in techniques like confocal and
super-resolution microscopy.[1]
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In Vivo Imaging: Emission in the near-infrared (NIR) spectrum allows for greater tissue
penetration, making it a powerful probe for non-invasive in vivo imaging of small animals to
track drug delivery or monitor disease progression.[1][2]

Flow Cytometry: Cy5 is compatible with the red laser lines (e.g., 633 nm or 647 nm) common
in flow cytometers, enabling the detection and quantification of labeled cells.[1]

Diagnostic Assays: It serves as a robust reporter in various sensitive diagnostic assays,
including microarrays and immunoassays.[1][8]

Experimental Protocols

The following section details a standard protocol for the covalent labeling of proteins with Cy5.

The most common method involves a pre-activated N-hydroxysuccinimide (NHS) ester of the

dye, which readily reacts with primary amines on the protein.

Protocol: Protein Labeling with Cy5 Mono-Reactive NHS
Ester

This protocol is optimized for labeling 1 mg of an IgG antibody but can be adapted for other

proteins.

Materials Required:

Protein solution (2-10 mg/mL in amine-free buffer)

Cy5 mono-reactive NHS ester

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Conjugation Buffer: 100 mM sodium bicarbonate or sodium carbonate, pH 8.5-9.3.[10]
Amine-free buffers like PBS or HEPES are also suitable.[11][12]

Purification Column: Gel filtration column (e.g., Sephadex G-25) equilibrated with a suitable
buffer (e.g., PBS).[10][12]

Procedure:
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e Protein Preparation:

o Ensure the protein is in an amine-free buffer (e.g., PBS, MES, HEPES).[11] Buffers
containing Tris or glycine will compete with the protein for the dye and must be removed,
for example, by dialysis or buffer exchange.[10][12]

o Adjust the protein concentration to 2-10 mg/mL.
e Dye Preparation:

o Warm the vial of Cy5 NHS ester to room temperature before opening to prevent moisture
condensation.

o Prepare a stock solution of the dye by dissolving it in anhydrous DMF or DMSO to a
concentration of 10 mg/mL.[11] This solution should be prepared fresh immediately before
use.[12]

e Conjugation Reaction:

o Adjust the pH of the protein solution to 8.5-9.3 by adding the required volume of
Conjugation Buffer.

o Add the calculated amount of Cy5 stock solution to the protein solution while gently
vortexing. The optimal molar ratio of dye-to-protein depends on the specific protein and
application but a starting point is often a 10- to 20-fold molar excess of dye.

o Incubate the reaction for 1 hour at room temperature, protected from light.[10] Mix gently
every 10-15 minutes.[10]

 Purification of the Conjugate:

o Separate the Cy5-labeled protein from the unreacted free dye using a pre-equilibrated gel
filtration column (e.g., Sephadex G-25).[10]

o Load the reaction mixture onto the column and elute with PBS or another suitable storage
buffer.
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o The first colored band to elute is the labeled protein, while the second, slower-moving
band is the free dye.[10] Collect the fractions corresponding to the first band.

e Characterization and Storage:

o Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at
280 nm (for protein) and ~650 nm (for Cy5).

o Store the purified conjugate under the same conditions as the unlabeled protein, typically
at 4°C for short-term or in aliquots at -20°C for long-term storage, always protected from
light.[11]

Visualizations: Workflows and Principles

Diagrams created with Graphviz to illustrate key concepts and workflows related to Cy5 dye.
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Caption: Workflow for covalent labeling of proteins with Cy5 NHS ester.
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Caption: Jablonski diagram illustrating the principle of fluorescence.

Caption: Decision logic for selecting between sulfonated and non-sulfonated Cyb5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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